Cas no 4568-62-1 (N-(4-sulfamoylphenyl)hexanamide)
N-(4-sulfamoylphenyl)hexanamide is a sulfonamide-derived compound characterized by its hexanamide moiety linked to a sulfamoylphenyl group. This structure imparts potential biochemical and pharmacological relevance, particularly in medicinal chemistry, where sulfonamide derivatives are known for their diverse biological activities. The compound’s sulfamoyl group may enhance binding affinity to specific targets, while the hexanamide chain could influence solubility and membrane permeability. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery or agrochemical research. The product’s stability and well-defined chemical properties facilitate reproducible results in experimental applications. Careful handling is advised due to potential reactivity under certain conditions.
4568-62-1 structure
Product Name:N-(4-sulfamoylphenyl)hexanamide
CAS No:4568-62-1
MF:C12H18N2O3S
MW:270.347921848297
CID:335074
PubChem ID:245904
Update Time:2025-10-19
N-(4-sulfamoylphenyl)hexanamide Chemical and Physical Properties
Names and Identifiers
-
- Hexanamide, N-[4-(aminosulfonyl)phenyl]-
- N-(4-sulfamoylphenyl)hexanamide
- N-hexanoyl-sulfanilic acid amide
- N-Hexanoyl-sulfanilsaeure-amid
- 4568-62-1
- SCHEMBL2472778
- aromatic sulfonamide compound 15
- NSC-58318
- NCIOpen2_002863
- CS-0452651
- NSC58318
- EN300-14436249
- DTXSID20288964
- AKOS003463287
- BDBM16650
- CHEMBL23058
- STL065691
-
- Inchi： 1S/C12H18N2O3S/c1-2-3-4-5-12(15)14-10-6-8-11(9-7-10)18(13,16)17/h6-9H,2-5H2,1H3,(H,14,15)(H2,13,16,17)
- InChI Key： YSXLMBQOWQEROH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(CCCCC)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 270.10400
- Monoisotopic Mass: 270.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 97.64000
- LogP: 3.70690
N-(4-sulfamoylphenyl)hexanamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
N-(4-sulfamoylphenyl)hexanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14436249-0.05g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 0.05g |
$587.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-0.1g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 0.1g |
$615.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-0.25g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 0.25g |
$642.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-0.5g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 0.5g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-1.0g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 1g |
$699.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-2.5g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 2.5g |
$1370.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-5.0g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 5g |
$2028.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-10.0g |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 10g |
$3007.0 | 2023-05-25 | ||
| Enamine | EN300-14436249-50mg |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 50mg |
$468.0 | 2023-09-29 | ||
| Enamine | EN300-14436249-100mg |
N-(4-sulfamoylphenyl)hexanamide |
4568-62-1 | 100mg |
$490.0 | 2023-09-29 |
N-(4-sulfamoylphenyl)hexanamide Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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